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Roxburghiadiol A Roxburghiadiol A
Brand Name: Vulcanchem
CAS No.: 103629-94-3
VCID: VC0010120
InChI: InChI=1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3/t20-,21+,22-,23-,24+,25+,26-,27+,28-,29+/m1/s1
SMILES: CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Molecular Formula: C29H48O2
Molecular Weight: 428.7 g/mol

Roxburghiadiol A

CAS No.: 103629-94-3

VCID: VC0010120

Molecular Formula: C29H48O2

Molecular Weight: 428.7 g/mol

* For research use only. Not for human or veterinary use.

Roxburghiadiol A - 103629-94-3

CAS No. 103629-94-3
Product Name Roxburghiadiol A
Molecular Formula C29H48O2
Molecular Weight 428.7 g/mol
IUPAC Name (1S,3R,6S,8S,9S,11S,12S,15R,16R)-12,16-dimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-6,9-diol
Standard InChI InChI=1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3/t20-,21+,22-,23-,24+,25+,26-,27+,28-,29+/m1/s1
Standard InChIKey FLFAKBJFVNSCHC-HFOFPBCXSA-N
SMILES CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Canonical SMILES CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Synonyms 4-bisnormethyl-24-methylenecycloarta-3,6-diol
roxburghiadiol A
roxburghiadiol B
PubChem Compound 175940
Last Modified Feb 18 2024

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